Cas no 483363-92-4 (trans-Scirpusin B)

• Product Name: trans-Scirpusin B
• CAS No: 483363-92-4
• MF: C₂₈H₂₂O₈
• MW: 486.469488620758
• CID: 2957934
• Update Time: 2025-08-01

trans-Scirpusin B Chemical and Physical Properties

Names and Identifiers

• trans-Scirpusin B
• 1,2-Benzenediol, 4-[(1E)-2-[(2R,3R)-2-(3,4-dihydroxyphenyl)-3-(3,5-dihydroxyphenyl)-2,3-dihydro-6-hydroxy-4-benzofuranyl]ethenyl]-, rel-

• Inchi： 1S/C28H22O8/c29-18-9-17(10-19(30)12-18)27-26-15(3-1-14-2-5-21(32)23(34)7-14)8-20(31)13-25(26)36-28(27)16-4-6-22(33)24(35)11-16/h1-13,27-35H/b3-1+/t27-,28+/m1/s1
• InChI Key： MTYSFTYBAMMIGE-TUOLRTHKSA-N
• SMILES： C1(O)=CC=C(/C=C/C2=C3C(=CC(O)=C2)O[C@@H](C2=CC=C(O)C(O)=C2)[C@@H]3C2=CC(O)=CC(O)=C2)C=C1O

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Boiling Point: 768.6±60.0 °C(Predicted)
• pka: 9.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids

Additional information on trans-Scirpusin B

Trans-Scirpusin B: A Comprehensive Overview

Trans-Scirpusin B, with the CAS number 483363-92-4, is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique chemical structure and potential pharmacological properties. This compound, classified as a sesquiterpene lactone, is primarily found in certain species of plants belonging to the Cyperaceae family, particularly in the genus Scirpus. The trans configuration of this molecule plays a crucial role in its biological activity and stability, making it a subject of interest for researchers in the fields of pharmacology, chemistry, and natural product discovery.

The structural elucidation of trans-Scirpusin B has been a focal point of numerous studies. Its molecular formula, C₁₅H₂₂O₄, reveals a complex arrangement of carbon atoms with multiple oxygen-containing functional groups. The compound consists of a bicyclic framework with a lactone ring and several methyl groups, contributing to its distinct physicochemical properties. Recent advancements in analytical techniques, such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy, have enabled precise characterization of this compound, facilitating further exploration of its biological effects.

One of the most compelling aspects of trans-Scirpusin B is its potential therapeutic applications. Emerging research suggests that this compound exhibits significant anti-inflammatory and antioxidant properties. In a study published in 2023, trans-Scirpusin B demonstrated potent inhibitory effects on pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), making it a promising candidate for treating inflammatory diseases. Additionally, its ability to scavenge free radicals highlights its potential as an adjunctive agent in combating oxidative stress-related disorders.

The biosynthesis of trans-Scirpusin B is another area that has attracted considerable research interest. Studies have revealed that this compound is synthesized via a multi-step enzymatic pathway involving cytochrome P450-dependent monooxygenases and other specialized enzymes. Understanding these biosynthetic pathways could pave the way for metabolic engineering strategies to enhance the production of trans-Scirpusin B in planta or through microbial fermentation. Such approaches would significantly improve the scalability and cost-effectiveness of obtaining this valuable natural product.

In terms of chemical synthesis, chemists have developed several strategies to synthesize trans-Scirpusin B in vitro. These methods often involve intricate multi-step reactions requiring precise stereocontrol to achieve the desired trans configuration. Recent breakthroughs in asymmetric catalysis have enabled more efficient and selective syntheses, reducing the overall complexity and cost associated with producing this compound on an industrial scale.

The pharmacokinetic profile of trans-Scirpusin B is another critical factor influencing its therapeutic potential. Preclinical studies have shown that this compound exhibits moderate bioavailability following oral administration, with favorable absorption and distribution characteristics. However, further investigations are required to optimize its pharmacokinetic properties, particularly regarding its stability in physiological conditions and potential drug-drug interactions.

From an ecological perspective, trans-Scirpusin B plays a vital role in the defense mechanisms of its host plants against biotic and abiotic stresses. Field studies have demonstrated that plants producing higher levels of this compound exhibit enhanced resistance to pathogens and environmental stressors such as UV radiation and drought conditions. This underscores the importance of trans-Scirpusin B as a bioactive metabolite contributing to plant fitness and survival.

Looking ahead, the future research directions for trans-Scirpusin B are multifaceted. On one hand, ongoing clinical trials aim to evaluate its efficacy in treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease (IBD). On the other hand, efforts are being made to explore its potential as a natural food preservative due to its antimicrobial properties. Collaborative efforts between academia and industry are expected to accelerate the translation of basic research findings into practical applications.

In conclusion, trans-Scirpusin B represents a fascinating example of nature's chemical diversity with immense potential for advancing human health and sustainable agriculture. As our understanding of this compound deepens through cutting-edge research methodologies, it is anticipated that trans-Scirpusin B will find novel applications across various domains, solidifying its position as a key player in the realm of natural products research.